2-{[(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)carbonyl]amino}acetic acid

• IUPAC Name: 2-[(5-chloro-1,3-dimethylpyrazole-4-carbonyl)amino]acetic acid
• InChI: InChI=1S/C8H10ClN3O3/c1-4-6(7(9)12(2)11-4)8(15)10-3-5(13)14/h3H2,1-2H3,(H,10,15)(H,13,14)
• InChI Key: KBZVLEARDXUTTO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1C(=O)NCC(=O)O)Cl)C
• Molecular Formula: C8H10ClN3O3
• Molecular Weight: 231.63 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of (5-chloro-1,3-dimethyl-1H-pyrazol-4-yl) (2-fluorophenyl) methanone, a key intermediate in the preparation of zolazepam, involves acylation of 5-chloro-1,3-dimethylpyrazole (prepared from chlorination of 1,3-dimethyl-5-pyrazolone) by 2-fluorobenzoyl chloride. Other synthesis strategies for pyrazole derivatives include multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, and using heterocyclic system.

Chemical Reactions Analysis

While specific chemical reactions involving “2-{[(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)carbonyl]amino}acetic acid” are not documented, pyrazole derivatives are known to participate in various chemical reactions. For instance, they can undergo Friedel-Crafts reactions, condensations with ketones and aldehydes, and dehydrogenative coupling reactions.

Scientific Research Applications

Synthesis and Derivative Formation

• The compound plays a role in the synthesis of new derivatives like thieno[2,3b]pyridine derivatives, which are produced by reacting with 1,3-diketones and alkylethoxymethylenes (Ho, 1999).
• It's involved in the formation of compounds with selectivity in coordination to metals like cobalt(II) and copper(II), indicating potential in developing metal-based complexes (Hadda et al., 2007).

Chemical Reactions and Properties

• This chemical participates in reactions leading to various heterocyclic compounds, such as the formation of pyrazole-4-carbonitrile and indolylpyridines (Abdallah, 2007).
• It can undergo divergent cyclizations with formyl and acetyl electrophiles, forming cyclic imide products and bicyclic heterocycles (Smyth et al., 2007).

Novel Compound Synthesis

• The compound is a precursor in synthesizing new molecules, such as the hybrid molecules bearing nicotinonitrile and pyrazole units (Dotsenko et al., 2020).
• It also aids in the synthesis of regioselective halomethylated pyrazolo[1,5-a]pyrimidines and aryl[heteroaryl]pyrazolo[1,5-a]pyrimidines (Martins et al., 2009).

Mechanism of Action

Target of Action

It’s worth noting that similar compounds, such as indole derivatives, have been found to bind with high affinity to multiple receptors , which could suggest a similar behavior for this compound.

Mode of Action

It’s known that similar compounds interact with their targets and cause changes that lead to various biological activities . For instance, some indole derivatives have shown antiviral, anti-inflammatory, anticancer, and other activities .

Biochemical Pathways

Similar compounds have been found to influence a variety of pathways, leading to diverse biological activities .

Result of Action

Similar compounds have been found to exhibit a range of biological activities, suggesting that this compound may also have diverse effects at the molecular and cellular levels .